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Compound of Interest

Compound Name:
2-Amino-4-(2-propyl-1h-imidazol-

1-yl)butanoic acid

Cat. No.: B15325772

Get Quote

A Note to the Reader: Initial research for the compound "2-Amino-4-(2-propyl-1h-imidazol-1-
yl)butanoic acid" did not yield sufficient data in publicly accessible scientific databases. This

suggests the compound may be novel or not extensively characterized. To fulfill the core

requirements of providing a comprehensive technical guide, this document will focus on the

closely related and extensively studied imidazole-containing amino acid, L-Histidine. This guide

is structured to serve as a blueprint for the requested in-depth analysis, providing researchers,

scientists, and drug development professionals with a thorough understanding of a key

biological molecule.

Introduction: The Unique Role of L-Histidine
L-Histidine (symbol: His or H) is an essential α-amino acid, meaning it cannot be synthesized

de novo by humans and must be obtained through diet.[1][2][3] It is a proteinogenic amino acid,

encoded by the codons CAU and CAC, and is a fundamental building block of proteins.[1][4]

What sets L-Histidine apart from the other standard amino acids is its imidazole side chain.[1]

[5][6] The pKa of this side chain is approximately 6.0, which is close to physiological pH.[1][5][7]

This unique property allows the imidazole ring to act as both a proton donor and acceptor in
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biological systems, making L-Histidine a versatile participant in a myriad of biochemical

reactions, particularly in enzyme catalysis.[1][5][8]

Beyond its role in protein structure and function, L-Histidine is a precursor to several important

biomolecules, including the neurotransmitter histamine and the antioxidant dipeptide carnosine.

[9][10][11] Its involvement in metal ion chelation, proton buffering, and antioxidant activities

underscores its physiological significance.[10][12] This guide will provide a detailed exploration

of the structure, properties, biosynthesis, metabolism, and diverse applications of L-Histidine.

Chemical Structure and Physicochemical Properties
L-Histidine is systematically named (2S)-2-Amino-3-(1H-imidazol-4-yl)propanoic acid.[1][9] Its

structure consists of a central α-carbon atom bonded to an amino group (-NH2), a carboxyl

group (-COOH), a hydrogen atom, and an imidazole side chain.
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Caption: Chemical structure of L-Histidine.
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A summary of the key physicochemical properties of L-Histidine is presented in the table below.

Property Value Source

IUPAC Name
(2S)-2-Amino-3-(1H-imidazol-

4-yl)propanoic acid
[1][9]

CAS Number 71-00-1 [1][9]

Molecular Formula C6H9N3O2 [9]

Molecular Weight 155.15 g/mol [9]

Melting Point 282-287 °C (decomposes) [6]

Solubility in Water 45.6 g/L at 25°C [1][13]

pKa (α-COOH) ~1.8 [14]

pKa (α-NH3+) ~9.33 [14]

pKa (imidazole) ~6.0 [1][5][7][14]

Biosynthesis and Metabolism
Biosynthesis of L-Histidine
In microorganisms and plants, L-Histidine is synthesized through a complex, ten-step pathway

starting from 5-phosphoribosyl-1-pyrophosphate (PRPP) and adenosine triphosphate (ATP).[1]

[7][15] This pathway is metabolically expensive, requiring significant energy and precursor

molecules. The biosynthesis is tightly regulated, primarily through feedback inhibition of the first

enzyme in the pathway, ATP-phosphoribosyltransferase.[16]
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Caption: Simplified overview of the L-Histidine biosynthesis pathway.
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Metabolic Fates of L-Histidine
The metabolism of L-Histidine is multifaceted, leading to the formation of several biologically

important molecules.[17]

Protein Synthesis: As a proteinogenic amino acid, the primary fate of L-Histidine is its

incorporation into polypeptide chains during protein synthesis.[4]

Histamine Synthesis: L-Histidine is decarboxylated by the enzyme histidine decarboxylase to

form histamine, a key mediator of allergic and inflammatory responses, gastric acid

secretion, and neurotransmission.[10][18][19]

Carnosine Synthesis: In muscle and brain tissue, L-Histidine is combined with β-alanine to

form carnosine, a dipeptide with significant buffering and antioxidant properties.[10][19]

Catabolism to Glutamate: Excess L-Histidine can be catabolized in the liver to glutamate.[19]

This pathway involves the initial deamination of L-Histidine by histidase to form urocanic

acid.[1][19]
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Caption: Major metabolic pathways of L-Histidine.

Biological Roles and Mechanism of Action
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The unique chemical properties of L-Histidine's imidazole side chain are central to its diverse

biological roles.

Enzyme Catalysis: The ability of the imidazole ring to act as a proton shuttle is crucial for the

catalytic activity of many enzymes.[1] In the catalytic triad of serine proteases, for instance, a

histidine residue facilitates the transfer of a proton, activating the serine residue as a

nucleophile.[18]

Metal Ion Coordination: The nitrogen atoms in the imidazole ring are excellent ligands for

metal ions such as zinc, copper, and iron.[12][18] This property is vital for the structure and

function of metalloproteins, including hemoglobin, myoglobin, and various enzymes.[1][12]

[14]

pH Buffering: With a pKa near physiological pH, L-Histidine residues in proteins contribute to

their buffering capacity, helping to maintain a stable intracellular environment.[10][12]

Antioxidant Activity: L-Histidine can scavenge reactive oxygen species, protecting cells from

oxidative damage.[10][12]

Applications in Research and Drug Development
The multifaceted nature of L-Histidine makes it a valuable molecule in various research and

therapeutic contexts.

Biopharmaceutical Formulations: L-Histidine is widely used as a buffering agent and

stabilizer in formulations of protein-based biopharmaceuticals, such as monoclonal

antibodies.[20] Its ability to reduce viscosity and act as a cryoprotectant further enhances its

utility.[20]

Drug Development: The imidazole ring of histidine serves as a scaffold for the design of

various therapeutic agents. For example, histidine analogues are used in the development of

enzyme inhibitors and antiviral drugs.[21]

Nutritional Supplementation: As an essential amino acid, L-Histidine is a component of

nutritional supplements and intravenous solutions for patients requiring amino acid

replenishment.[3][22]
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Clinical Research: L-Histidine supplementation is being investigated for its potential

therapeutic benefits in various conditions, including metabolic syndrome, neurological

disorders like Alzheimer's disease, and atopic dermatitis.[2][12][23]

Experimental Protocols: Analysis of L-Histidine
Quantification of L-Histidine by Potentiometric Titration
This protocol provides a method for determining the purity of an L-Histidine sample by

potentiometric titration with a standardized sodium hydroxide solution.[24][25]

Principle: The acidic and basic functional groups of L-Histidine are titrated with a strong base,

and the equivalence points are detected by monitoring the change in pH.

Materials:

L-Histidine sample

Standardized 0.1 N Sodium Hydroxide (NaOH)

Deionized water

pH meter with a combination electrode

Magnetic stirrer and stir bar

Buret

Procedure:

Accurately weigh approximately 0.5 g of the L-Histidine sample into a 150 mL beaker.[25]

Dissolve the sample in 50 mL of deionized water.[25]

Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.

Titrate the solution with standardized 0.1 N NaOH, recording the pH and the volume of titrant

added.
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Continue the titration past the equivalence points, which are typically observed as sharp

inflections in the titration curve.

Plot the pH versus the volume of NaOH added to determine the equivalence points.

Calculate the purity of the L-Histidine sample based on the volume of NaOH consumed at

the equivalence points.

Analysis of L-Histidine by High-Performance Liquid
Chromatography (HPLC)
HPLC is a sensitive and specific method for the quantification of L-Histidine in various matrices,

including biological samples and pharmaceutical formulations.[26]

Principle: L-Histidine is separated from other components in a sample by passing it through a

column packed with a stationary phase. The separation is based on the differential partitioning

of the analyte between the mobile and stationary phases.

Instrumentation:

HPLC system with a UV or fluorescence detector

Reversed-phase C18 column

Data acquisition and processing software

General Procedure (example):

Sample Preparation: Prepare samples by dissolving them in a suitable solvent, such as the

mobile phase, and filtering through a 0.45 µm filter.

Mobile Phase: A typical mobile phase for amino acid analysis is a buffered aqueous solution

with an organic modifier (e.g., acetonitrile or methanol).

Chromatographic Conditions:

Flow rate: 1.0 mL/min
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Injection volume: 20 µL

Column temperature: Ambient or controlled

Detection: UV absorbance at a specific wavelength (e.g., 210 nm)

Quantification: Create a calibration curve using standard solutions of L-Histidine of known

concentrations. The concentration of L-Histidine in the sample is determined by comparing

its peak area to the calibration curve.

Conclusion
L-Histidine stands out among the amino acids due to the unique properties of its imidazole side

chain. Its ability to participate in a wide range of biochemical reactions, from enzyme catalysis

to metal ion coordination, makes it indispensable for life. As a precursor to vital molecules like

histamine and carnosine, its metabolic pathways are of significant physiological importance.

The versatility of L-Histidine has led to its widespread application in the pharmaceutical

industry, particularly in the formulation of biotherapeutics, and its potential as a therapeutic

agent continues to be an active area of research. A thorough understanding of the structure,

properties, and biological roles of L-Histidine is crucial for professionals in the fields of

biochemistry, drug development, and clinical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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